Cas no 2089300-22-9 (7-Iodoisoquinolin-3-amine)

7-Iodoisoquinolin-3-amine structure
7-Iodoisoquinolin-3-amine structure
Product Name:7-Iodoisoquinolin-3-amine
CAS No:2089300-22-9
MF:C9H7IN2
MW:270.069753885269
CID:5710299
PubChem ID:121231771
Update Time:2023-10-14

7-Iodoisoquinolin-3-amine Chemical and Physical Properties

Names and Identifiers

    • 7-Iodoisoquinolin-3-amine
    • 2089300-22-9
    • Inchi: 1S/C9H7IN2/c10-8-2-1-6-4-9(11)12-5-7(6)3-8/h1-5H,(H2,11,12)
    • InChI Key: RICTXXNLHDYLKN-UHFFFAOYSA-N
    • SMILES: IC1C=CC2C=C(N)N=CC=2C=1

Computed Properties

  • Exact Mass: 269.96540g/mol
  • Monoisotopic Mass: 269.96540g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 0
  • Complexity: 163
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.4
  • Topological Polar Surface Area: 38.9Ų
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